Cas no 1379901-66-2 (2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one
• CAS No: 1379901-66-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6424869
• PubChem ID: 82596778
• Update Time: 2025-06-08

2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one
• 1379901-66-2
• EN300-1827936

• Inchi： 1S/C9H11NO2/c1-6-2-3-7(8(11)4-6)9(12)5-10/h2-4,11H,5,10H2,1H3
• InChI Key： RBPXGLBXKXGDBD-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(CN)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one

Professional Introduction to 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one (CAS No. 1379901-66-2)

2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1379901-66-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif comprising an amino group, a ketone functional group, and a substituted aromatic ring, has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of both hydroxyl and methyl substituents on the aromatic ring introduces a rich chemical diversity, making it a versatile scaffold for further derivatization and functionalization.

The structural framework of 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one positions it as a promising candidate for exploring novel pharmacophores. The combination of an amino group and a ketone moiety suggests potential roles in hydrogen bonding interactions, which are critical for the binding affinity of drug molecules to biological targets. Additionally, the aromatic ring with hydroxyl and methyl groups enhances solubility and metabolic stability, key factors in drug development. Recent advancements in computational chemistry have enabled the virtual screening of such compounds, identifying their suitability for inhibiting various enzymes and receptors implicated in human diseases.

In the context of modern drug design, 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one has been investigated for its potential as an intermediate in synthesizing more complex molecules. Its reactivity allows for facile modifications, such as nucleophilic addition reactions at the ketone carbon or substitution at the aromatic ring. These attributes make it a valuable building block for constructing heterocyclic derivatives, which are prevalent in many therapeutic agents. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of kinases and other enzymes involved in cancer pathways.

The hydroxyl group in particular plays a crucial role in determining the compound's interaction with biological systems. Hydroxyl-substituted aromatic compounds often exhibit enhanced bioavailability due to improved solubility in both aqueous and lipid environments. This characteristic is particularly advantageous for oral administration or topical applications. Furthermore, the methyl group contributes to steric hindrance, influencing binding orientation and selectivity when interacting with biological targets. Such structural features are meticulously considered during lead optimization to enhance pharmacological efficacy while minimizing off-target effects.

Recent research has highlighted the compound's relevance in addressing neurological disorders. Studies suggest that molecules structurally analogous to 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one may interact with neurotransmitter receptors or modulate enzyme activity linked to neurodegenerative conditions. The ability to fine-tune its structure allows chemists to develop analogs with improved pharmacokinetic profiles. For example, modifications aimed at enhancing blood-brain barrier penetration have been explored, opening avenues for treating central nervous system disorders.

The synthesis of 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve multi-step organic synthesis, often starting from readily available precursors like benzaldehyde derivatives. However, advances in catalytic processes have enabled more efficient routes, reducing reaction times and improving yields. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic core with minimal byproducts.

The compound's stability under various conditions is another area of interest. Thermal stability studies indicate that it remains robust under moderate temperatures but may degrade under extreme conditions or prolonged exposure to light and air. This knowledge is essential for formulating stable pharmaceutical products or reagents where long shelf life is critical. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity.

In industrial applications, 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one serves as a key intermediate in synthesizing specialty chemicals used in agrochemicals and fine chemicals sectors. Its derivatives exhibit properties that make them suitable for developing pesticides or herbicides with improved environmental profiles. The emphasis on green chemistry principles has spurred research into sustainable synthetic routes that minimize waste generation and hazardous exposures.

The future prospects of this compound are promising, with ongoing investigations exploring its role in emerging therapeutic areas such as anti-inflammatory agents or antimicrobial drugs. Collaborative efforts between academic researchers and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic benefits. As computational modeling tools become more sophisticated, virtual screening campaigns will continue to identify new applications for molecules like 1379901-66-2, accelerating the drug discovery pipeline.

In summary, 2-amino-1-(2-hydroxy-4-methylphenyl)ethan-1-one (CAS No. 1379901-66-2) stands out as a versatile and multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features offer opportunities for designing innovative therapeutics while adhering to stringent safety and efficacy standards required by modern medicine.